Cas no 113504-93-1 (5-Isothiocyanato-1,3-benzodioxole)
113504-93-1 structure
Product Name:5-Isothiocyanato-1,3-benzodioxole
CAS No:113504-93-1
MF:C8H5NO2S
MW:179.195800542831
MDL:MFCD00066321
CID:216985
PubChem ID:123593
Update Time:2025-04-19
5-Isothiocyanato-1,3-benzodioxole Chemical and Physical Properties
Names and Identifiers
-
- 5-Isothiocyanatobenzo[d][1,3]dioxole
- 1,3-Benzodioxole,5-isothiocyanato-
- 3,4-Methylenedioxyphenyl isothiocyanate
- 1,3-Benzodioxol-5-yl isothiocyanate
- 5-isothiocyanato-1,3-benzodioxole
- BB_SC-1834
- 5-ISOTHIOCYANATO-BENZO[1,3]DIOXOLE
- 1,3-Benzodioxole,5-isothiocyanato-(9CI)
- benzo[d][1,3]dioxol-5-yl isothiocyanate
- ZINC00158543
- 1,3-Benzodioxole, 5-isothiocyanato-
- 5-Isothiocyanato-1,3-benzodioxole #
- 3,4-methylendioxyphenyl isothiocyanate
- AKOS000111505
- 3,4-methylenedioxyphenyl isothio-cyanate
- 3,4-methylenedioxyphenylisothiocyanate
- A803058
- FT-0606547
- MFCD00066321
- 3,4-Methylenedioxyphenyl isothiocyanate, AldrichCPR
- W-204817
- 5-isothiocyanato-1,3-dioxaindane
- FS-3919
- 5-Isothiocyanato-2H-1,3-Benzodioxole
- DTXSID40150432
- SY062525
- EN300-79684
- 113504-93-1
- SCHEMBL1019410
- ALBB-003060
- STK501677
- G89969
- BBL012569
- DB-021960
- 5-Isothiocyanato-1,3-benzodioxole
-
- MDL： MFCD00066321
- Inchi： 1S/C8H5NO2S/c12-4-9-6-1-2-7-8(3-6)11-5-10-7/h1-3H,5H2
- InChI Key： UVVSPZKAEJHDCY-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC2=C(C=1)OCO2
Computed Properties
- Exact Mass: 179.00400
- Monoisotopic Mass: 179.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 62.9A^2
Experimental Properties
- Density: 1.37
- Melting Point: 57 °C
- Boiling Point: 137 °C
- Flash Point: 142 °C
- Refractive Index: 1.646
- PSA: 62.91000
- LogP: 2.14960
- Sensitiveness: Lachrymatory
5-Isothiocyanato-1,3-benzodioxole Security Information
- Hazard Statement： Toxic/Lachrymatory/Keep cold
- Hazardous Material transportation number：UN 2811
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Safety Term：S26;S36/37/39
- HazardClass：IRRITANT
- Storage Condition：Keep cold
5-Isothiocyanato-1,3-benzodioxole Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Isothiocyanato-1,3-benzodioxole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009530-1g |
3,4-Methylenedioxyphenyl isothiocyanate |
113504-93-1 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 009530-5g |
3,4-Methylenedioxyphenyl isothiocyanate |
113504-93-1 | 98% | 5g |
￡17.00 | 2022-03-01 | |
| Fluorochem | 009530-100g |
3,4-Methylenedioxyphenyl isothiocyanate |
113504-93-1 | 98% | 100g |
￡277.00 | 2022-03-01 | |
| TRC | B451505-10mg |
5-Isothiocyanato-1,3-benzodioxole |
113504-93-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B451505-50mg |
5-Isothiocyanato-1,3-benzodioxole |
113504-93-1 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B451505-100mg |
5-Isothiocyanato-1,3-benzodioxole |
113504-93-1 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Apollo Scientific | OR0625-5g |
1,3-Benzodioxol-5-yl isothiocyanate |
113504-93-1 | 5g |
£105.00 | 2023-09-02 | ||
| Apollo Scientific | OR0625-25g |
1,3-Benzodioxol-5-yl isothiocyanate |
113504-93-1 | 25g |
£330.00 | 2023-09-02 | ||
| Chemenu | CM114520-5g |
5-isothiocyanato-1,3-benzodioxole |
113504-93-1 | 95% | 5g |
$228 | 2023-11-24 | |
| Chemenu | CM114520-10g |
5-isothiocyanato-1,3-benzodioxole |
113504-93-1 | 95% | 10g |
$336 | 2023-11-24 |
5-Isothiocyanato-1,3-benzodioxole Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
113504-93-1 (5-Isothiocyanato-1,3-benzodioxole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
